1-(2-((3-(2-Methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)-3-phenylurea

• IUPAC Name: 1-[2-[[3-(2-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy]ethyl]-3-phenylurea
• InChI: InChI=1S/C21H20N6O3/c1-29-17-10-6-5-9-16(17)20-25-24-18-11-12-19(26-27(18)20)30-14-13-22-21(28)23-15-7-3-2-4-8-15/h2-12H,13-14H2,1H3,(H2,22,23,28)
• InChI Key: NFORLOFWRYBVIJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NN=C3N2N=C(C=C3)OCCNC(=O)NC4=CC=CC=C4
• Molecular Formula: C21H20N6O3
• Molecular Weight: 404.4 g/mol

Description

The compound “1-(2-((3-(2-Methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)-3-phenylurea” is a derivative of the [1,2,4]triazolo[4,3-b]pyridazine class. These compounds are known for their diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory properties.

Synthesis Analysis

The synthesis of similar compounds involves aromatic nucleophilic substitution reactions. A series of novel [1,2,4]triazolo[4,3-a]quinoxaline derivatives were synthesized via aromatic nucleophilic substitution of 4-chloro-8-methyl [1,2,4]triazolo[4,3-a]quinoxaline-1-amine with different amines and triazole-2-thiol.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a [1,2,4]triazolo[4,3-b]pyridazine core, which is a hybrid nucleus made by fusion of two pharmaceutically active moieties, i.e., triazole and pyridazine. This core is capable of making specific interactions with different target receptors due to its hydrogen bond accepting and donating characteristics.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include aromatic nucleophilic substitution and bromination. For instance, new 1,ω-bis((acetylphenoxy)acetamide)alkanes were prepared, then their bromination using NBS furnished the novel bis(2-bromoacetyl)phenoxy)acetamides.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds include high yield and specific melting points. For instance, one compound was obtained in a yield of 56%, with a melting point of 210–213°C.

Mechanism of Action

The mechanism of action of similar compounds involves interactions with various molecular targets. For example, some compounds exhibited cytotoxic activities against MDA-MB-231 cells by inducing apoptosis and upregulating P53, Bax, caspase-3, caspase-8, and caspase-9 gene levels, while downregulating the Bcl2 level.

Future Directions

The future directions for research on this compound could involve further exploration of its pharmacological activities and potential applications in drug design, discovery, and development. The presence of a carboxamide functionality in the composition of organic molecules was found to be essential in many clinically approved synthetic and naturally derived drugs.